2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide
Description
2-Amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide is a synthetic indolizine derivative characterized by a fused bicyclic indolizine core. Its structure includes an amino group at position 2, a thiophene-2-carbonyl substituent at position 3, and a carboxamide group linked to a 2,3-dimethylphenyl moiety at position 1 (Fig. 1). The molecular formula is C₂₂H₂₁N₃O₂S, with a molecular weight of 391.49 g/mol.
Properties
IUPAC Name |
2-amino-N-(2,3-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O2S/c1-13-7-5-8-15(14(13)2)24-22(27)18-16-9-3-4-11-25(16)20(19(18)23)21(26)17-10-6-12-28-17/h3-12H,23H2,1-2H3,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJUXRWRHXJABCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=CS4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Research Findings and Implications
- Structural Stability : The target compound’s lack of nitro groups may confer greater metabolic stability than nitro-containing analogs, making it a better candidate for drug development .
- Activity Predictions : Based on its structural similarity to active thiophene-carboxamides, the target compound is hypothesized to exhibit kinase inhibitory or antimicrobial activity , though experimental validation is required.
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